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Cost-Effectiveness and Clinical Performance Overview

The table below summarizes the available information on how letrozele compares to other common

infertility treatments.

Aspect Comparison & Findings Supporting Evidence & Context

First-line Ovulation Clinically superior to Higher ovulation, clinical pregnancy, and live

Induction Clomiphene Citrate (CC) in birth rates [1] [2]. Recognized as a first-line
women with PCOS and treatment in international guidelines [3].

WHO Group Il anovulation

[1] [2].

Economic Associated with likely cost Reduced need for expensive gonadotropin
Advantage over savings [4]. medications and lower risk of Ovarian
Gonadotropins Hyperstimulation Syndrome (OHSS), which

avoids associated treatment costs [4] [1] [2].
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Aspect Comparison & Findings Supporting Evidence & Context
In Vitro Comparable outcomes to Lower medication cost: 5 mg letrozole co-
Fertilization (IVF) antagonist-only protocol, with  treatment significantly reduced total
reduced gonadotropin gonadotropin dose without negatively affecting
consumption [5]. the number of oocytes retrieved or cumulative

live birth rate [5].

Frozen Embryo Comparable pregnancy A 2025 multi-center RCT in PCOS patients

Transfer (FET) rates to programmed found the letrozole ovulation regimen achieved
regimens, with simpler, similar clinical pregnancy and live birth rates
cheaper luteal support [3]. while allowing for single-drug luteal support,

suggesting a lower cost profile [3].

Mechanism of Action: Letrozole for Ovulation Induction

The following diagram illustrates the dual central and peripheral mechanisms by which letrozole induces

ovulation.
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Oral Administration of Letrozole

/Central Mechanism (in the Brain)\
Letrozole inhibits
aromatase

(Reduced estrogen synthesis

'

( Negative feedback on
p

ituitary gland is reduced

Increased secretion of
FSH by the pituitary

/Peripheral Mechanism (in the Ovary)\

Letrozole inhibits
aromatase in ovarian follicles

Accumulation of intraovarian
androgens (Testosterone)

‘

Stimulates IGF-1 and
amplifies FSH receptor expression

Enhanced follicular
sensitivity to FSH

Stimulation of
Follicular Growth & Ovulation

Click to download full resolution via product page

Key Experimental Data and Protocols

For researchers, the methodologies from key studies provide a basis for evaluating letrozole's performance.

1. Letrozole vs. Programmed Regimen for Frozen Embryo Transfer (FET)

¢ Source: Multi-center Randomized Controlled Trial (RCT), 2025 [3].
e Population: 155 women with Polycystic Ovary Syndrome (PCOS).

¢ Protocol:
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o Intervention Group (Letrozole Ovulation Regimen): Received 2.5 mg or 5.0 mg letrozole
daily for 5 days starting within 5 days of menstruation. Human Menopausal Gonadotropin
(HMG) was added if no dominant follicle developed. Trigger was administered with HCG when
leading follicle reached =17 mm and endometrial thickness was =7 mm.

o Control Group (Programmed Regimen): Received 4-8 mg of estradiol valerate daily starting
within 3 days of menstruation.

e Outcome Measures: Primary outcome was clinical pregnancy rate. Secondary outcomes included
live birth rate, abortion rate, and need for luteal support.

2. Letrozole Co-treatment in IVF Antagonist Protocol

Source: Retrospective Cohort Study, 2023 [5].
Population: 422 infertile women with normal ovarian reserve.
Protocol:
o Groups: 2.5 mg letrozole, 5 mg letrozole, or control (antagonist alone). Letrozole was
administered for 5 days starting on cycle day 2-5.
o Stimulation: Gonadotropins were used in all groups, with dose adjustment based on follicle
growth.
Outcome Measures: Primary outcome was cumulative live birth rate. Secondary outcomes included
gonadotropin consumption, endocrine parameters, and number of oocytes retrieved.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b548670#letrozole-cost-effectiveness-analysis-infertility-

treatments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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